Cas no 2243509-24-0 (2-[(2-chloropyridin-3-yl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]butanoic acid)

• Product Name: 2-[(2-chloropyridin-3-yl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]butanoic acid
• CAS No: 2243509-24-0
• MF: C₂₄H₂₁ClN₂O₄
• MW: 436.887545347214
• CID: 5930983
• PubChem ID: 165720234
• Update Time: 2025-08-04

2-[(2-chloropyridin-3-yl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-chloropyridin-3-yl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]butanoic acid
• EN300-6492614
• 2243509-24-0

• Inchi： 1S/C24H21ClN2O4/c1-2-20(23(28)29)27(21-12-7-13-26-22(21)25)24(30)31-14-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h3-13,19-20H,2,14H2,1H3,(H,28,29)
• InChI Key： KBWMZWOKPSAIHV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)N(C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(C(=O)O)CC

Computed Properties

• Exact Mass: 436.1189848g/mol
• Monoisotopic Mass: 436.1189848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 79.7Ų

Additional information on 2-[(2-chloropyridin-3-yl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]butanoic acid

Introduction to 2-[(2-chloropyridin-3-yl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]butanoic Acid (CAS No. 2243509-24-0)

2-[(2-chloropyridin-3-yl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]butanoic acid, with the CAS number 2243509-24-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which includes a 2-chloropyridin-3-yl moiety and an [(9H-fluoren-9-yl)methoxy]carbonyl group. These components contribute to the compound's unique chemical properties and biological interactions, which are essential for its potential role in drug discovery.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 2-chloropyridin-3-yl group is known for its ability to interact with biological targets such as enzymes and receptors, while the [(9H-fluoren-9-yl)methoxy]carbonyl group enhances the stability and solubility of the molecule, making it more suitable for pharmacological applications.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new drugs. Researchers have been exploring its activity against various targets, including kinases and other enzymes involved in cancer progression. Preliminary studies have shown that this compound can inhibit the activity of certain kinases, which are critical for cell signaling pathways that drive tumor growth.

The synthesis of 2-[(2-chloropyridin-3-yl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]butanoic acid involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular structure efficiently.

In addition to its potential therapeutic applications, this compound has also been studied for its role in chemical biology research. Its unique structure allows researchers to probe the mechanisms of various biological processes by interacting with specific targets. This has led to a deeper understanding of how these molecules can be tailored to achieve desired biological outcomes.

The field of medicinal chemistry continues to evolve rapidly, with new methodologies and technologies being developed to enhance drug discovery efforts. The study of compounds like 2-[(2-chloropyridin-3-yl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]butanoic acid (CAS No. 2243509-24-0) is at the forefront of these advancements, providing valuable insights into the development of next-generation therapeutics.

Efforts are ongoing to optimize the pharmacokinetic properties of this compound, ensuring that it can be effectively delivered to target sites in the body. This includes modifications to improve solubility, bioavailability, and metabolic stability. Such improvements are crucial for translating preclinical findings into clinical success.

The collaboration between synthetic chemists and biologists has been instrumental in advancing our understanding of this compound's potential. By combining expertise in organic synthesis with knowledge of biological systems, researchers can develop molecules that are both chemically elegant and biologically relevant.

The future prospects for 2-[(2-chloropyridin-3-yl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]butanoic acid are promising, with ongoing studies aimed at uncovering new mechanisms of action and expanding its therapeutic potential. As research continues to progress, this compound is poised to play a significant role in the development of innovative treatments for various diseases.